Cas no 96497-68-6 (Octadecanoic acid,6,7-dibromo-)

• Product Name: Octadecanoic acid,6,7-dibromo-
• CAS No: 96497-68-6
• MF: C₁₈H₃₄Br₂O₂
• MW: 442.269364833832
• CID: 809829
• PubChem ID: 125977
• Update Time: 2025-04-19

Octadecanoic acid,6,7-dibromo- Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,6,7-dibromo-
• 6,7-dibromooctadecanoic acid
• 6,7-dibromostearic acid
• DTXSID00914491
• Octadecanoic acid, 6,7-dibromo-
• NSC26691
• NSC-26691
• 96497-68-6

• Inchi： 1S/C18H34Br2O2/c1-2-3-4-5-6-7-8-9-10-13-16(19)17(20)14-11-12-15-18(21)22/h16-17H,2-15H2,1H3,(H,21,22)
• InChI Key： SWFMDFRDYDMKQK-UHFFFAOYSA-N
• SMILES： BrC(C(CCCCC(=O)O)Br)CCCCCCCCCCC

Computed Properties

• Exact Mass: 442.091
• Monoisotopic Mass: 440.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.273
• Boiling Point: 470.8°Cat760mmHg
• Flash Point: 238.5°C
• Refractive Index: 1.501